N1,N4-bis[4-(2-hydroxyethyl)phenyl]benzene-1,4-dicarboxamide

• IUPAC Name: 1-N,4-N-bis[4-(2-hydroxyethyl)phenyl]benzene-1,4-dicarboxamide
• InChI: InChI=1S/C24H24N2O4/c27-15-13-17-1-9-21(10-2-17)25-23(29)19-5-7-20(8-6-19)24(30)26-22-11-3-18(4-12-22)14-16-28/h1-12,27-28H,13-16H2,(H,25,29)(H,26,30)
• InChI Key: WEJZGWAQLUWSIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCO)NC(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)CCO
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

N1,N4-bis[4-(2-hydroxyethyl)phenyl]benzene-1,4-dicarboxamide (N1,N4-BHEP) is an organic compound that has been studied for its potential applications in scientific research. It is a molecule composed of two benzene rings connected by a dicarboxamide group, and it is commonly used in chemical synthesis and in the development of novel compounds. N1,N4-BHEP has been studied for its potential applications in drug development, chemical synthesis, and in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N1,N4-bis[4-(2-hydroxyethyl)phenyl]benzene-1,4-dicarboxamide is not fully understood. However, it is believed that the compound binds to proteins, which can then induce changes in the activity of enzymes or other proteins. This binding can also affect cell signaling pathways, and it can also affect the expression of genes.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. Studies have shown that the compound can affect the activity of enzymes, protein-protein interactions, and cell signaling pathways. In addition, this compound has been shown to have an effect on gene expression, and it has been shown to have an inhibitory effect on certain types of cancer cells.

Advantages and Limitations for Lab Experiments

N1,N4-bis[4-(2-hydroxyethyl)phenyl]benzene-1,4-dicarboxamide has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is easily synthesized and purified. Furthermore, it is a relatively small molecule, which makes it suitable for use in a variety of experiments. However, there are some limitations to its use in laboratory experiments. It has a relatively low solubility in aqueous solutions, and it can be toxic at high concentrations.

Future Directions

N1,N4-bis[4-(2-hydroxyethyl)phenyl]benzene-1,4-dicarboxamide has a wide range of potential applications, and there are a number of future directions for research. These include further studies into its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in drug development. In addition, further research could be conducted into its potential as a fluorescent probe or as an immunoassay. Furthermore, further studies could be conducted into its potential applications in chemical synthesis, and into its potential use as a therapeutic agent.

Synthesis Methods

N1,N4-bis[4-(2-hydroxyethyl)phenyl]benzene-1,4-dicarboxamide can be synthesized from two starting materials: 4-hydroxybenzaldehyde and 4-aminobenzene-1,4-dicarboxylic acid. The reaction begins with the formation of an imine between the two compounds, which is then reduced to form the desired product. The reaction is typically carried out in the presence of a base such as sodium hydroxide, and the reaction is typically complete within 20 minutes.

Scientific Research Applications

N1,N4-bis[4-(2-hydroxyethyl)phenyl]benzene-1,4-dicarboxamide is used in a variety of scientific research applications, including drug development and chemical synthesis. It has been used in the development of novel drugs, as well as in the synthesis of other compounds. In addition, this compound has been studied for its potential applications in the study of biochemical and physiological processes, including the study of enzyme activity, protein-protein interactions, and cell signaling pathways. Furthermore, this compound has been used in the development of novel diagnostic tools, such as fluorescent probes and immunoassays.